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Compound of Interest

Compound Name: Zincofol

Cat. No.: B15438482 Get Quote

This technical guide provides an in-depth overview of the chemical composition of Zincofol+
fertilizer, a product of Maltose Bio Innovations Private Limited. The guide is intended for

researchers and agricultural scientists interested in the technical specifications and

physiological role of this micronutrient fertilizer.

Chemical Composition
Zincofol+ is a liquid fertilizer identified as a zinc amino acid chelate, produced through a

fermentation process.[1][2] Its formulation is designed to prevent and treat zinc deficiency in a

wide range of agricultural and horticultural crops.[3] The primary active component is chelated

zinc, which enhances nutrient uptake by the plant. The physical and chemical properties are

summarized below.
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Parameter Value

Form Liquid[2]

Active Ingredient Zinc amino acid chelate[2]

Zinc (as Zn) Content 6.8%[2]

pH 5.0 - 6.0[2]

Specific Gravity 1.10 - 1.15[2]

Color Brown[2]

Solubility Water Soluble[2]

In addition to the chelated zinc, the product is described as containing vitamins and minerals,

though specific compounds and their concentrations are not detailed in the available literature.

[1]

Role in Plant Physiology
The primary function of Zincofol+ is to supply zinc, an essential micronutrient for plants. Zinc

acts as a cofactor for numerous enzymes and is involved in critical metabolic pathways. The

zinc amino acid chelate formulation facilitates the absorption and translocation of zinc within

the plant.

The key physiological roles of zinc provided by Zincofol+ include:

Enzyme Activation: It activates enzymes responsible for the synthesis of specific proteins.[3]

[2]

Chlorophyll and Carbohydrate Formation: The fertilizer aids in the formation of chlorophyll

and the synthesis of carbohydrates.[3][2]

Starch Conversion: It is involved in the conversion of starches to sugars.[3][2]

Auxin Synthesis: Zinc is crucial for the formation of auxins, which are hormones that regulate

growth and stem elongation.[3][2]
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Stress Resistance: By correcting zinc deficiency, it helps plants withstand both abiotic and

biotic stress.[3][2]

Methodologies and Pathways
Experimental Protocols

Detailed experimental protocols for the development and efficacy testing of Zincofol+ are

proprietary to the manufacturer. However, the evaluation of zinc fertilizers typically involves

standard agricultural research methodologies. These include:

Soil and Plant Tissue Analysis: Determining the need for zinc supplementation through soil

tests (e.g., DTPA-extractable zinc) and analysis of plant tissues to identify nutrient

deficiencies.[4]

Field Trials: Conducting controlled pot or field experiments to evaluate the effect of the

fertilizer on plant growth, chlorophyll content, photosynthetic rate, and final crop yield.[5][6]

Application methods, such as foliar spray or soil application, are often compared for

effectiveness.[6]

Biochemical Pathway Visualization

The concept of "signaling pathways" for a fertilizer differs from that in pharmacology. For

Zincofol+, the "pathway" is the established metabolic role of zinc in plant physiology. The

diagram below illustrates the logical relationship between the application of Zincofol+ and its

key functions in plant metabolism.
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Caption: Metabolic role of Zincofol+ in plant physiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Shop For Zincofol + Zinc Amino Chelated Fertilizer Online | AgriBegri [agribegri.com]

2. indiamart.com [indiamart.com]

3. badikheti.com [badikheti.com]

4. Zinc for crop production | UMN Extension [extension.umn.edu]

5. mdpi.com [mdpi.com]

6. ​Effectiveness of Foliar and Soil Application of Zinc Fertilizer on Growth Characteristics of
Vigna unguiculata [arccjournals.com]

To cite this document: BenchChem. [Technical Guide: Chemical Composition and Role of
Zincofol+ Fertilizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438482#what-is-the-chemical-composition-of-
zincofol-fertilizer]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15438482?utm_src=pdf-body-img
https://www.benchchem.com/product/b15438482?utm_src=pdf-body
https://www.benchchem.com/product/b15438482?utm_src=pdf-custom-synthesis
https://agribegri.com/products/zincofol--zinc-amino-chelated-500-ml.php
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.badikheti.com/chemical-fertilizer/pdp/zincofol-is-a-high-content-of-amino-cheated-zinc-which-prevents-and-cures-zn-deficiency/gae3frt5
https://extension.umn.edu/micro-and-secondary-macronutrients/zinc-crop-production
https://www.mdpi.com/2073-4395/12/7/1523
https://arccjournals.com/journal/indian-journal-of-agricultural-research/D-5500
https://arccjournals.com/journal/indian-journal-of-agricultural-research/D-5500
https://www.benchchem.com/product/b15438482#what-is-the-chemical-composition-of-zincofol-fertilizer
https://www.benchchem.com/product/b15438482#what-is-the-chemical-composition-of-zincofol-fertilizer
https://www.benchchem.com/product/b15438482#what-is-the-chemical-composition-of-zincofol-fertilizer
https://www.benchchem.com/product/b15438482#what-is-the-chemical-composition-of-zincofol-fertilizer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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